Cas no 2640978-98-7 (4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine)

4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine is a structurally complex small molecule featuring a piperidine core linked to a 3,3-difluorocyclobutane carbonyl group and a methoxy-substituted pyridine moiety. This compound is of interest in medicinal chemistry due to its potential as a selective modulator or inhibitor, leveraging the conformational rigidity of the difluorocyclobutane group for enhanced target binding. The presence of the pyridine and piperidine scaffolds suggests possible applications in CNS or enzyme-targeted therapeutics, where lipophilicity and metabolic stability are critical. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.
4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine structure
2640978-98-7 structure
Product Name:4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
CAS No:2640978-98-7
MF:C17H22F2N2O2
MW:324.365591526031
CID:5319509
PubChem ID:155800123
Update Time:2025-05-19

4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • (3,3-Difluorocyclobutyl)[4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]methanone
    • AKOS040049339
    • 4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
    • F6683-1743
    • 2640978-98-7
    • 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
    • Inchi: 1S/C17H22F2N2O2/c1-12-10-20-5-2-15(12)23-11-13-3-6-21(7-4-13)16(22)14-8-17(18,19)9-14/h2,5,10,13-14H,3-4,6-9,11H2,1H3
    • InChI Key: DCFQPAADSIINJN-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(N2CCC(COC3C=CN=CC=3C)CC2)=O)C1)F

Computed Properties

  • Exact Mass: 324.16493427g/mol
  • Monoisotopic Mass: 324.16493427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 470.3±45.0 °C(Predicted)
  • pka: 6.87±0.18(Predicted)

4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6683-1743-2μmol
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
2μmol
$57.0 2023-09-07
Life Chemicals
F6683-1743-5μmol
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
5μmol
$63.0 2023-09-07
Life Chemicals
F6683-1743-10μmol
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
10μmol
$69.0 2023-09-07
Life Chemicals
F6683-1743-20μmol
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
20μmol
$79.0 2023-09-07
Life Chemicals
F6683-1743-1mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
1mg
$54.0 2023-09-07
Life Chemicals
F6683-1743-2mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
2mg
$59.0 2023-09-07
Life Chemicals
F6683-1743-3mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
3mg
$63.0 2023-09-07
Life Chemicals
F6683-1743-4mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
4mg
$66.0 2023-09-07
Life Chemicals
F6683-1743-5mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
5mg
$69.0 2023-09-07
Life Chemicals
F6683-1743-10mg
4-{[1-(3,3-difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
2640978-98-7
10mg
$79.0 2023-09-07

4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine Related Literature

Additional information on 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine

Research Briefing on 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine (CAS: 2640978-98-7)

In recent years, the compound 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine (CAS: 2640978-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are critical for its application in drug development. The incorporation of the 3,3-difluorocyclobutane moiety is particularly noteworthy, as it enhances the compound's metabolic stability and binding affinity to target proteins.

Mechanistic studies have revealed that this compound acts as a potent modulator of specific receptors or enzymes, although the exact target(s) may vary depending on the therapeutic context. For instance, preliminary data suggest its involvement in the inhibition of certain kinases or G protein-coupled receptors (GPCRs), which are implicated in various disease pathways. Researchers are currently investigating its selectivity and off-target effects to ensure its suitability for clinical use.

In preclinical models, 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine has demonstrated efficacy in addressing conditions such as inflammatory diseases, neurological disorders, and certain cancers. Its ability to cross the blood-brain barrier makes it a candidate for central nervous system (CNS)-targeted therapies. However, further studies are needed to evaluate its pharmacokinetic and pharmacodynamic properties in vivo.

The compound's safety profile is another area of active research. Early toxicity studies indicate a favorable tolerability range, but comprehensive assessments are required to identify any potential adverse effects. Researchers are also exploring formulation strategies to enhance its bioavailability and reduce side effects.

In conclusion, 4-{[1-(3,3-Difluorocyclobutanecarbonyl)piperidin-4-yl]methoxy}-3-methylpyridine represents a promising candidate for further drug development. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs. Ongoing research aims to elucidate its full therapeutic potential and translate these findings into clinical applications.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent